Cas no 1805709-31-2 (1-Bromo-1-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1805709-31-2
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4976148
• Update Time: 2025-05-21

1-Bromo-1-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2/c1-5(18)9(12)6-2-7(10(13)14)4-8(3-6)19-11(15,16)17/h2-4,9-10H,1H3
• InChI Key： RPDRQWANQRAFRA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C(F)F)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805709-31-2)

1-Bromo-1-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805709-31-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromo-substituted propanone backbone with difluoromethyl and trifluoromethoxy aromatic substituents, making it a valuable intermediate for synthesizing fluorinated derivatives. Researchers are increasingly exploring its applications in drug discovery, particularly in modulating bioavailability and metabolic stability—a hot topic in medicinal chemistry discussions.

The compound’s fluorine-rich architecture aligns with current trends favoring fluorinated compounds in material science and crop protection. With the rise of sustainable chemistry, questions about its synthetic efficiency and environmental impact are frequently searched in AI-driven literature reviews. Its CAS No. 1805709-31-2 serves as a critical identifier for regulatory compliance and patent filings, often queried alongside terms like "fluorinated ketone synthesis" or "aromatic bromination techniques."

In analytical contexts, the compound’s spectral data (e.g., NMR and HPLC profiles) are of interest to chemists optimizing purification protocols. Recent forums highlight its potential in catalysis and ligand design, addressing common search queries such as "role of halogenated ketones in cross-coupling reactions." The difluoromethyl group’s polarity also sparks discussions on solubility enhancement—a key challenge in formulation science.

From an industrial perspective, scalability of 1-Bromo-1-(3-(difluoromethyl)-5-(trifluoromethoxy)phenyl)propan-2-one production is under scrutiny. Innovations in continuous flow chemistry and green solvents are often explored to improve yield, reflecting broader sustainability goals. Patent databases reveal its utility in electronic materials, linking it to trending topics like organic semiconductors.

Safety assessments of this compound emphasize proper handling protocols, though it remains non-listed under strict regulatory categories. Its stability under various pH conditions is another searched topic, particularly for storage optimization. As AI tools accelerate molecular property predictions, 1805709-31-2 is increasingly modeled for ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles.

In summary, CAS No. 1805709-31-2 represents a versatile building block bridging multiple disciplines. Its relevance to high-value chemical synthesis and alignment with eco-friendly innovation trends ensure sustained academic and industrial interest. Future research may further elucidate its role in bioconjugation and functional material development.